Cas no 957261-62-0 (1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine)

• Product Name: 1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine
• CAS No: 957261-62-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD03422538
• CID: 1076978
• PubChem ID: 6485350
• Update Time: 2025-06-08

1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine
• 1-(3-methoxybenzyl)-1H-pyrazol-4-amine
• SMR000290802
• CS-0303092
• EN300-228957
• CHEMBL1383667
• AKOS000204948
• FT-0738338
• 957261-62-0
• 1-[(3-methoxyphenyl)methyl]pyrazol-4-amine
• MFCD03422538
• MLS000718534
• SCHEMBL1703266
• DTXSID50424499
• 1-[(3-methoxyphenyl)methyl]-1H-pyrazol-4-amine
• HMS2665P13
• STK312603
• BBL038823
• DA-31178

• MDL： MFCD03422538
• Inchi： 1S/C11H13N3O/c1-15-11-4-2-3-9(5-11)7-14-8-10(12)6-13-14/h2-6,8H,7,12H2,1H3
• InChI Key： CWKKCWFXWWPOSH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 406.9±30.0 °C at 760 mmHg
• Flash Point: 199.9±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine

Comprehensive Overview of 1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine (CAS No. 957261-62-0)

1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine, with the CAS number 957261-62-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole derivative family, known for its versatile applications in drug discovery and material science. The presence of the methoxy-benzyl group and the amine functionality at the 4-position of the pyrazole ring makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their potential in addressing modern health challenges, such as antimicrobial resistance and chronic inflammatory diseases. Researchers are particularly interested in 1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine for its structural uniqueness, which allows for modifications to enhance pharmacokinetic properties. Its CAS no. 957261-62-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The compound's synthesis typically involves multi-step reactions, including the introduction of the 3-methoxy-benzyl moiety to the pyrazole core. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in green chemistry, efforts are underway to optimize its production using eco-friendly catalysts and solvents, aligning with global sustainability goals.

From a commercial perspective, 1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine is often procured by pharmaceutical companies and research institutions for developing novel therapeutics. Its CAS registry number 957261-62-0 ensures precise identification in regulatory and safety documentation. Online queries related to "pyrazole amine derivatives" or "methoxy-substituted benzyl pyrazoles" often highlight this compound as a key reference.

Beyond pharmaceuticals, this compound shows promise in agrochemical applications, particularly in designing next-generation pesticides with lower environmental toxicity. The methoxy group enhances its solubility and bioavailability, making it a candidate for formulations targeting crop protection. Such innovations resonate with current trends in precision agriculture and sustainable farming practices.

In summary, 1-(3-Methoxy-benzyl)-1H-pyrazol-4-ylamine (CAS 957261-62-0) exemplifies the intersection of chemistry and life sciences. Its adaptability and functional groups position it as a cornerstone in modern synthetic chemistry, addressing both industrial needs and societal challenges. As research progresses, this compound is poised to play a pivotal role in breakthroughs across multiple disciplines.